Cas no 2228608-27-1 (5-(3-Hydroxybutyl)thiophene-2-carbonitrile)

• Product Name: 5-(3-Hydroxybutyl)thiophene-2-carbonitrile
• CAS No: 2228608-27-1
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5778078
• PubChem ID: 165763222
• Update Time: 2025-10-31

5-(3-Hydroxybutyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-hydroxybutyl)thiophene-2-carbonitrile
• 2228608-27-1
• EN300-1749839
• 5-(3-Hydroxybutyl)thiophene-2-carbonitrile

• Inchi： 1S/C9H11NOS/c1-7(11)2-3-8-4-5-9(6-10)12-8/h4-5,7,11H,2-3H2,1H3
• InChI Key： MBBMNASELGICSA-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CCC(C)O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(3-Hydroxybutyl)thiophene-2-carbonitrile

Comprehensive Overview of 5-(3-Hydroxybutyl)thiophene-2-carbonitrile (CAS No. 2228608-27-1)

5-(3-Hydroxybutyl)thiophene-2-carbonitrile (CAS No. 2228608-27-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its thiophene core and hydroxybutyl side chain, serves as a versatile intermediate for the synthesis of more complex molecules. Its unique structural features make it particularly valuable for researchers exploring heterocyclic compounds, pharmaceutical intermediates, and functional materials.

The growing interest in 5-(3-Hydroxybutyl)thiophene-2-carbonitrile is partly due to its potential applications in drug discovery and bioconjugation. With the rise of targeted therapies and small-molecule inhibitors, this compound's nitrile functionality offers a reactive handle for further chemical modifications. Recent studies highlight its utility in designing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the current trend of precision medicine.

From a material science perspective, thiophene derivatives like this compound are pivotal in developing organic semiconductors and conductive polymers. The hydroxybutyl group enhances solubility, a critical factor for solution-processable electronics, which are increasingly relevant for flexible displays and wearable sensors. This aligns with the surge in demand for sustainable electronics and green chemistry initiatives.

Synthetically, CAS No. 2228608-27-1 is often prepared via Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting advancements in catalytic methodologies. Researchers frequently search for efficient synthesis routes and scalable protocols, underscoring the need for detailed technical discussions around this compound. Its stability under ambient conditions further bolsters its practicality for industrial applications.

In the context of SEO optimization, queries such as "thiophene carbonitrile uses" and "hydroxybutyl thiophene synthesis" highlight user interest in both applications and preparation methods. Addressing these topics ensures the content resonates with academic researchers, industrial chemists, and patent analysts. Additionally, integrating terms like "structure-activity relationship (SAR)" and "molecular docking" caters to the computational chemistry community.

Environmental and regulatory considerations are also paramount. While 5-(3-Hydroxybutyl)thiophene-2-carbonitrile is not classified as hazardous, its handling requires standard laboratory safety protocols. Discussions on biodegradability and lifecycle assessment align with the broader push toward eco-friendly chemical production, a hot topic in green chemistry forums.

In summary, 5-(3-Hydroxybutyl)thiophene-2-carbonitrile (CAS No. 2228608-27-1) exemplifies the intersection of cutting-edge research and industrial applicability. Its role in drug development, advanced materials, and sustainable chemistry ensures its relevance in both academic and commercial spheres. By addressing user-centric queries and trending scientific themes, this overview bridges the gap between technical expertise and accessible knowledge dissemination.